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Challenge Possible Causes Recommended Actions

| Unknown Spectra | Encountering a substance not in commercial or internal spectral libraries [1]. | • Use

high-resolution mass spectrometry (HRMS) for accurate mass determination [2]. • Perform structural

elucidation via NMR [2]. • Share findings with early warning networks (e.g., UNODC EWA) for

collaborative identification [1]. | | Complex Biological Matrices | Interference from blood, urine, or oral

fluid components masking the NPS or its metabolites [3]. | • Employ advanced sample preparation (e.g.,

solid-phase extraction). • Use tandem mass spectrometry (MS/MS) for selective detection and confirmation

[3] [2]. | | Structural Analogs & Isomers | Inability to distinguish between positional isomers (e.g., ortho-,

meta-, para-) with nearly identical mass spectra [3]. | • Incorporate orthogonal techniques: LC separation to

resolve isomers, followed by HRMS or NMR for definitive identification [3] [2]. | | Emerging & Evolving

Substances | New NPS or adulterants appear that are not targeted by existing analytical methods [3] [1]. | •

Implement untargeted screening workflows. • Subscribe to trend reports (e.g., NPS Discovery) and update

test panels frequently (e.g., Aegis updates panels multiple times a year) [3] [2]. | | Poly-Substance Use | Co-

ingestion of multiple NPS and/or traditional drugs, complicating data interpretation and attributing effects [3]

[1]. | • Use broad-panel testing (opioids, benzodiazepines, stimulants, synthetic cannabinoids) [3]. • Quantify

all detected substances to assess potential synergistic or additive toxicity. |
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Q1: Our library does not contain a reference standard for a suspected NPS. How can we proceed

with confirmation? Without a reference standard, confirmation is challenging. The best practice is to

use untargeted analytical approaches. This involves using HRMS to obtain a precise molecular

formula and using MS/MS to generate a unique fragmentation pattern. NMR can further elucidate the

structure. This data should be shared with professional networks and databases to help build global

knowledge on the new substance [1] [2].

Q2: What are the key considerations for validating an analytical method for NPS detection?

Method validation should establish specificity/selectivity (ability to distinguish from isomers and

matrix), sensitivity (limits of detection and quantification), accuracy and precision. Given the rapid

pace of new NPS emergence, the method should also be evaluated for its robustness to accommodate

new compounds and its scope for expansion to include new analytes as they are identified [2].

Q3: Which specimen types are most suitable for NPS analysis, and what are their

advantages/limitations? The choice of specimen is purpose-driven. Urine is common for clinical

toxicology and has a relatively long detection window for many substances and their metabolites [3].

Oral fluid is useful for recent use and non-invasive collection [3]. Blood is ideal for assessing recent

exposure and correlating with impairment, though the detection window is shorter. The choice depends

on the required detection window and the analytical question (recent use vs. historical pattern).

Q4: What is the significance of monitoring metabolites in NPS analysis? Monitoring metabolites is

critical for several reasons. Some NPS are rapidly metabolized, making the parent drug hard to detect;

metabolites serve as definitive biomarkers of consumption [3]. Identifying unique metabolites can

also aid in distinguishing between closely related analogs that produce similar parent drug spectra.

Data on metabolites is essential for developing targeted confirmation methods [3].

Experimental Workflow for NPS Identification

The following diagram outlines a core, adaptable workflow for identifying unknown NPS in a sample. This

multi-step process is crucial for dealing with the challenges of novel structures and complex mixtures.
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Diagram 1: Core analytical workflow for NPS identification and confirmation.

Public Health & Laboratory Response Framework

Identifying an NPS in the lab is the first step; the subsequent public health and regulatory response is critical

for mitigating its impact. The following diagram illustrates this broader framework.
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Diagram 2: Public health and regulatory response cycle to emerging NPS threats.

Key Trends & Data (2025)

Staying current with the most prevalent substances is key to prioritizing laboratory testing panels. The table

below summarizes data from the first half of 2025 [3].

Substance
Class

Example Compounds Key Trends & Changes (Q1 to Q2 2025)

NPS - Other
(Adulterants)

Xylazine, Medetomidine,

Tianeptine, Phenibut,
BTMPS

Xylazine most prevalent overall; Medetomidine

rapidly increasing (+34%); Phenibut detections up
88%; BTMPS (industrial plasticizer) newly emerged.

Designer
Opioids

Fluoro Fentanyl isomers,
Methylfentanyl isomers,

Fluoro fentanyl remains second most prevalent NPS;
Methylfentanyl analogs increasing sharply (e.g.,
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Substance
Class

Example Compounds Key Trends & Changes (Q1 to Q2 2025)

Nitazene analogs despropionyl m/p-methylfentanyl +109%); Some
nitazenes declining (N-desethyl metonitazene -77%).

Testing Order
Rates

Designer Opioids, Designer
Benzodiazepines, Synthetic

Cannabinoids

Designer opioids are the most frequently ordered test
class (~95% of NPS panels), followed by designer

benzodiazepines (~90%). Hallucinogens are the least
ordered (~40%).

I hope this technical support center provides a solid foundation for your work. The field of NPS is dynamic

—continually monitoring emerging trend reports and participating in professional networks is essential for

staying ahead of new threats.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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